Cas no 1058432-76-0 (methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate)
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate
- APXBJHOCICWBLY-UHFFFAOYSA-N
- F5060-0119
- methyl 4-((3-methyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)methyl)benzoate
- 1058432-76-0
- methyl 4-[(3-methyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)methyl]benzoate
- AKOS024493922
- VU0632765-1
- CCG-305348
-
- Inchi: 1S/C14H13N5O3/c1-18-12-11(16-17-18)13(20)19(8-15-12)7-9-3-5-10(6-4-9)14(21)22-2/h3-6,8H,7H2,1-2H3
- InChI Key: APXBJHOCICWBLY-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(CN2C=NC3N(C)N=NC=3C2=O)C=C1
Computed Properties
- Exact Mass: 299.10183929g/mol
- Monoisotopic Mass: 299.10183929g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 89.7Ų
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5060-0119-2μmol |
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate |
1058432-76-0 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0119-5μmol |
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate |
1058432-76-0 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0119-10μmol |
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate |
1058432-76-0 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0119-20μmol |
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate |
1058432-76-0 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0119-1mg |
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate |
1058432-76-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0119-2mg |
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate |
1058432-76-0 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0119-3mg |
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate |
1058432-76-0 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0119-4mg |
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate |
1058432-76-0 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0119-5mg |
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate |
1058432-76-0 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5060-0119-10mg |
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate |
1058432-76-0 | 10mg |
$79.0 | 2023-09-10 |
methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate
Research Brief on Methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate (CAS: 1058432-76-0)
Recent studies on methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate (CAS: 1058432-76-0) have highlighted its potential as a key intermediate in the synthesis of novel heterocyclic compounds with promising biological activities. This compound, featuring a triazolopyrimidine core linked to a benzoate ester, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The triazolopyrimidine scaffold is known for its diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities, making this compound a subject of intensive research.
A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and biological evaluation of derivatives based on this scaffold. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to obtain methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate with high purity and yield. The compound was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity.
In vitro studies revealed that methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate exhibits moderate inhibitory activity against several kinase targets implicated in cancer progression. Specifically, the compound showed promising activity against cyclin-dependent kinases (CDKs) and receptor tyrosine kinases (RTKs), suggesting its potential as a lead compound for further optimization. Molecular docking simulations indicated that the triazolopyrimidine core interacts with key amino acid residues in the ATP-binding pocket of these kinases, providing a rationale for its inhibitory effects.
Further research has explored the compound's potential in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews demonstrated that methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate could be conjugated with nanoparticles to enhance its bioavailability and target specificity. The ester moiety in the compound allows for facile modification, enabling the development of prodrugs with improved pharmacokinetic properties. These findings open new avenues for the application of this compound in targeted cancer therapies.
Despite these promising results, challenges remain in optimizing the compound's potency and selectivity. Current efforts focus on structural modifications to enhance its binding affinity and reduce off-target effects. Researchers are also investigating the compound's potential in combination therapies, where it could synergize with existing anticancer agents. The ongoing studies underscore the importance of methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate as a versatile scaffold in drug discovery.
In conclusion, methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate (CAS: 1058432-76-0) represents a valuable chemical entity with significant potential in medicinal chemistry and drug development. Its unique structure and biological activity profile make it a promising candidate for further research, particularly in the fields of oncology and targeted drug delivery. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic applications in preclinical models.
1058432-76-0 (methyl 4-({3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}methyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)